3-(2-thienyl)-N-(2-thienylmethyl)-1,2,4-oxadiazole-5-carboxamide

• IUPAC Name: 3-thiophen-2-yl-N-(thiophen-2-ylmethyl)-1,2,4-oxadiazole-5-carboxamide
• InChI: InChI=1S/C12H9N3O2S2/c16-11(13-7-8-3-1-5-18-8)12-14-10(15-17-12)9-4-2-6-19-9/h1-6H,7H2,(H,13,16)
• InChI Key: UFGGMOHTMNWUJP-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNC(=O)C2=NC(=NO2)C3=CC=CS3
• Molecular Formula: C12H9N3O2S2
• Molecular Weight: 291.4 g/mol

Description

3-(2-thienyl)-N-(2-thienylmethyl)-1,2,4-oxadiazole-5-carboxamide, also known as OTD, is a compound that has been synthesized for various scientific research applications. It belongs to the class of oxadiazole derivatives and has shown potential in various fields of research.

Mechanism of Action

The exact mechanism of action of 3-(2-thienyl)-N-(2-thienylmethyl)-1,2,4-oxadiazole-5-carboxamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and pathways involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
3-(2-thienyl)-N-(2-thienylmethyl)-1,2,4-oxadiazole-5-carboxamide has been shown to have low toxicity and good bioavailability. It is metabolized in the liver and excreted through the kidneys. 3-(2-thienyl)-N-(2-thienylmethyl)-1,2,4-oxadiazole-5-carboxamide has also been shown to have good solubility in water and organic solvents.

Advantages and Limitations for Lab Experiments

3-(2-thienyl)-N-(2-thienylmethyl)-1,2,4-oxadiazole-5-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and has good stability. It also has low toxicity and good bioavailability. However, 3-(2-thienyl)-N-(2-thienylmethyl)-1,2,4-oxadiazole-5-carboxamide has some limitations, such as its limited solubility in some organic solvents and its potential for degradation under certain conditions.

Future Directions

There are several potential future directions for research on 3-(2-thienyl)-N-(2-thienylmethyl)-1,2,4-oxadiazole-5-carboxamide. One area of interest is its potential as an anti-cancer agent. Further studies are needed to determine the exact mechanism of action and to optimize its efficacy. Another area of interest is its potential as an anti-inflammatory agent. Studies are needed to determine its efficacy in various animal models and to optimize its dosing and administration. Additionally, 3-(2-thienyl)-N-(2-thienylmethyl)-1,2,4-oxadiazole-5-carboxamide could be investigated for its potential in other areas of research, such as neurodegenerative diseases and infectious diseases.

Synthesis Methods

3-(2-thienyl)-N-(2-thienylmethyl)-1,2,4-oxadiazole-5-carboxamide can be synthesized through a multistep process involving the reaction of thiosemicarbazide and thiophene-2-carboxaldehyde. The resulting product is then subjected to further reactions to yield 3-(2-thienyl)-N-(2-thienylmethyl)-1,2,4-oxadiazole-5-carboxamide. The synthesis process has been optimized to produce high yields of pure 3-(2-thienyl)-N-(2-thienylmethyl)-1,2,4-oxadiazole-5-carboxamide.

Scientific Research Applications

3-(2-thienyl)-N-(2-thienylmethyl)-1,2,4-oxadiazole-5-carboxamide has been studied for its potential as an anti-cancer agent. It has shown promising results in inhibiting the growth of cancer cells in vitro and in vivo. 3-(2-thienyl)-N-(2-thienylmethyl)-1,2,4-oxadiazole-5-carboxamide has also been investigated for its anti-inflammatory properties and has shown potential in reducing inflammation in various animal models.